3-[(cyclopropylcarbonyl)amino]-N-(2-methoxybenzyl)-4-methylbenzamide

• IUPAC Name: 3-(cyclopropanecarbonylamino)-N-[(2-methoxyphenyl)methyl]-4-methylbenzamide
• InChI: InChI=1S/C20H22N2O3/c1-13-7-8-15(11-17(13)22-20(24)14-9-10-14)19(23)21-12-16-5-3-4-6-18(16)25-2/h3-8,11,14H,9-10,12H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: JCYFOYOBUWZOAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCC2=CC=CC=C2OC)NC(=O)C3CC3
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves acylation reactions, as seen in the preparation of N-3-hydroxyphenyl-4-methoxybenzamide from 3-aminophenol and 4-metoxybenzoylchloride in THF. The characterization of these compounds includes techniques such as ¹H NMR, ¹³C NMR, and elemental analysis, underlining the importance of meticulous synthetic approaches in obtaining target compounds with high purity and specificity (Karabulut et al., 2014).

Molecular Structure Analysis

The molecular structure of related compounds is determined using single crystal X-ray diffraction and DFT calculations, offering insights into the geometric parameters such as bond lengths, bond angles, and dihedral angles. These studies reveal the influence of intermolecular interactions, like dimerization and crystal packing, on the molecular geometry, particularly affecting the dihedral angles and the rotational conformation of aromatic rings (Karabulut et al., 2014).

Chemical Reactions and Properties

Chemical reactions involving similar compounds showcase the versatility of these molecules in forming complex structures. For instance, reactions of tricarbonyl[(1-4-η)-2-methoxy-5-vinylidene-cyclohexa-1,3-diene]iron derivatives with carbene highlight the (2+1) cycloaddition for the rapid synthesis of spiro[2,5]octane, illustrating the potential for intricate molecular architecture through selective reactions (Han & Ong, 2005).